Cas no 1017431-20-7 (1-1-(3,4-dimethoxyphenyl)cyclopropylethan-1-one)

• Product Name: 1-1-(3,4-dimethoxyphenyl)cyclopropylethan-1-one
• CAS No: 1017431-20-7
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 6361242
• PubChem ID: 24273806
• Update Time: 2025-10-30

1-1-(3,4-dimethoxyphenyl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(3,4-dimethoxyphenyl)cyclopropylethan-1-one
• 1-[1-(3,4-dimethoxyphenyl)cyclopropyl]ethan-1-one
• 1017431-20-7
• SCHEMBL16867624
• EN300-1870078

• Inchi： 1S/C13H16O3/c1-9(14)13(6-7-13)10-4-5-11(15-2)12(8-10)16-3/h4-5,8H,6-7H2,1-3H3
• InChI Key： VSCGDQYPTCLZIR-UHFFFAOYSA-N
• SMILES： O=C(C)C1(C2C=CC(=C(C=2)OC)OC)CC1

Computed Properties

• Exact Mass: 220.109944368g/mol
• Monoisotopic Mass: 220.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 1-1-(3,4-dimethoxyphenyl)cyclopropylethan-1-one

Professional Introduction to Compound with CAS No. 1017431-20-7 and Product Name: 1-1-(3,4-dimethoxyphenyl)cyclopropylethan-1-one

The compound with the CAS number 1017431-20-7 and the product name 1-1-(3,4-dimethoxyphenyl)cyclopropylethan-1-one represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound incorporates a 3,4-dimethoxyphenyl group and a cyclopropylethan-1-one moiety, which are key features that contribute to its distinctive chemical properties and biological activities.

Recent advancements in the field of drug discovery have highlighted the importance of heterocyclic compounds in the design of pharmacologically active molecules. The presence of the cyclopropylethan-1-one group in this compound suggests a potential for interactions with biological targets that may not be readily achievable with simpler molecular architectures. This structural motif has been explored in various contexts, including its role as a scaffold for developing compounds with anti-inflammatory, analgesic, and neuroprotective properties.

The 3,4-dimethoxyphenyl substituent is another critical feature of this compound that contributes to its overall pharmacological profile. This aromatic ring system is known for its ability to modulate enzyme activity and receptor binding, making it a valuable component in the synthesis of drugs targeting neurological and cardiovascular disorders. The combination of these two structural elements in 1-1-(3,4-dimethoxyphenyl)cyclopropylethan-1-one suggests a multifaceted approach to drug design, potentially offering synergistic effects when incorporated into therapeutic molecules.

In the realm of medicinal chemistry, the exploration of novel scaffolds is essential for overcoming resistance mechanisms and improving treatment outcomes. The compound with CAS no. 1017431-20-7 exemplifies this trend by integrating complex structural motifs that can interact with biological systems in diverse ways. The cyclopropyl group, in particular, is known for its ability to enhance metabolic stability and bioavailability, which are critical factors in drug development.

Recent studies have demonstrated the potential of cyclopropylethan-1-one derivatives as inhibitors of various enzymes involved in disease pathways. For instance, modifications of this scaffold have shown promise in targeting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain signaling. The methoxy groups on the phenyl ring further enhance the compound's interaction with these targets by influencing electronic properties and solubility characteristics.

The pharmaceutical industry has increasingly recognized the value of combinatorial chemistry and high-throughput screening in identifying lead compounds. The synthesis and characterization of 1-1-(3,4-dimethoxyphenyl)cyclopropylethan-1-one fit within this broader context, as it represents a carefully designed molecule that balances structural complexity with functional utility. Such compounds are often candidates for further optimization through structure-activity relationship (SAR) studies, which aim to refine their pharmacological profiles.

From a synthetic chemistry perspective, the preparation of this compound involves sophisticated methodologies that highlight advancements in organic synthesis techniques. The introduction of the cyclopropyl group into a heterocyclic framework requires precise control over reaction conditions to ensure high yield and purity. Similarly, the functionalization of the phenyl ring with methoxy groups demands careful selection of reagents and catalysts to achieve optimal results.

The biological evaluation of 1-1-(3,4-dimethoxyphenyl)cyclopropylethan-1-one has been conducted using both in vitro and in vivo models. Preliminary data suggest that this compound exhibits promising activities against several disease-related targets, including those involved in cancer progression and neurodegenerative disorders. These findings underscore its potential as a starting point for developing novel therapeutics that address unmet medical needs.

In conclusion, the compound with CAS no. 1017431-20-7 and the product name 1-1-(3,4-dimethoxyphenyl)cyclopropylethan-1-one represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activities make it a valuable candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.